Methyl 6-chloro-3-methoxypicolinate
Overview
Description
“Methyl 6-chloro-3-methoxypicolinate” is a chemical compound with the CAS Number: 175965-90-9 . It has a molecular weight of 201.61 and its IUPAC name is methyl 6-chloro-3-methoxy-2-pyridinecarboxylate . It is a pale-yellow to yellow-brown solid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the linear formula: C8H8ClNO3 . The InChI code for this compound is 1S/C8H8ClNO3/c1-12-5-3-4-6 (9)10-7 (5)8 (11)13-2/h3-4H,1-2H3 .Physical and Chemical Properties Analysis
“this compound” is a pale-yellow to yellow-brown solid . It has a molecular weight of 201.61 .Scientific Research Applications
Synthesis and Chemical Properties
- Methyl 6-chloro-3-methoxypicolinate and related compounds have been the subject of chemical synthesis studies. For instance, Lei Zhao et al. (2017) described the synthesis of 4-Chloro-6-methoxy-2-methyl-3-nitroquinoline, emphasizing simple operation and suitability for large-scale studies with high yields (Lei Zhao, Fei Lei, & Yuping Guo, 2017).
- Another study by Campbell et al. (1970) compared the rates of alkaline hydrolysis of methyl methoxypyridinecarboxylates, including Methyl 6-methoxypicolinate, providing insights into electronic interactions between the methoxy-group and ring nitrogen in these compounds (A. Campbell et al., 1970).
Biological and Pharmacological Activities
- Methyl 6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482), a compound related to this compound, was identified as a tubulin polymerization inhibitor, showing promising antiproliferative activity toward human cancer cells (Hidemitsu Minegishi et al., 2015).
- S. Tabassum et al. (2014) synthesized novel 2-chloroquinolin-3-yl ester derivatives, which include compounds structurally similar to this compound, and evaluated them for ABTS radical-scavenging activity and antimicrobial activities, showing promising results (S. Tabassum et al., 2014).
Environmental and Analytical Applications
- 5-Chloro-8-methoxyquinoline, a related compound, was characterized as a chemosensor for cadmium, suggesting potential environmental monitoring applications (L. Prodi et al., 2001).
Safety and Hazards
Properties
IUPAC Name |
methyl 6-chloro-3-methoxypyridine-2-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNO3/c1-12-5-3-4-6(9)10-7(5)8(11)13-2/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQSHDEVBGHBTIY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(N=C(C=C1)Cl)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.61 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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